Cas no 153938-41-1 (Methyl 3-(2-aminoethoxy)benzoate hydrochloride)

Methyl 3-(2-aminoethoxy)benzoate hydrochloride is a versatile organic compound with significant applications in pharmaceuticals and agrochemicals. It offers high purity, excellent solubility, and stability, making it ideal for synthesis and research purposes. Its unique chemical structure and functional groups facilitate various reactions, enhancing its utility in drug discovery and material science.

Methyl 3-(2-aminoethoxy)benzoate hydrochloride structure

153938-41-1 structure

Product Name:Methyl 3-(2-aminoethoxy)benzoate hydrochloride

CAS No:153938-41-1

MF:C₁₀H₁₃NO₃

MW:195.215122938156

MDL:MFCD09763972

CID:1077825

PubChem ID:14917018

Update Time:2025-06-20

Methyl 3-(2-aminoethoxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(2-aminoethoxy)benzoate hydrochloride
- benzoic acid, 3-(2-aminoethoxy)-, methyl ester
- LogP
- METHYL 3-(2-AMINOETHOXY)BENZOATE
- methyl 3-(2-aminoethoxy)benzoate(SALTDATA: HCl)
- 153938-41-1
- G54660
- EN300-1858694
- AKOS005172684
- MDL： MFCD09763972
- Inchi： 1S/C10H13NO3/c1-13-10(12)8-3-2-4-9(7-8)14-6-5-11/h2-4,7H,5-6,11H2,1H3
- InChI Key： LUJWVFVJBGPTQJ-UHFFFAOYSA-N
- SMILES： O(CCN)C1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 195.08959
Monoisotopic Mass: 195.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 61.6Å²

Experimental Properties

Density: 1.138
Boiling Point: 317.2°C at 760 mmHg
Flash Point: 148.5°C
Refractive Index: 1.528
PSA: 61.55

Methyl 3-(2-aminoethoxy)benzoate hydrochloride Security Information

HazardClass：IRRITANT

Methyl 3-(2-aminoethoxy)benzoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093662-5g	Methyl 3-(2-aminoethoxy)benzoate	153938-41-1	95%	5g	748.44 USD	2021-06-17
TRC	M289053-50mg	methyl 3-(2-aminoethoxy)benzoate hydrochloride	153938-41-1		50mg	$ 50.00	2022-06-04
TRC	M289053-100mg	methyl 3-(2-aminoethoxy)benzoate hydrochloride	153938-41-1		100mg	$ 65.00	2022-06-04
TRC	M289053-500mg	methyl 3-(2-aminoethoxy)benzoate hydrochloride	153938-41-1		500mg	$ 230.00	2022-06-04
Matrix Scientific	060208-500mg	Methyl 3-(2-aminoethoxy)benzoate hydrochloride	153938-41-1		500mg	$237.00	2023-09-10
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